(4-Isopropoxy-cyclohexylidene)-acetic acid methyl ester

• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: methyl 2-(4-propan-2-yloxycyclohexylidene)acetate
• InChI: InChI=1S/C12H20O3/c1-9(2)15-11-6-4-10(5-7-11)8-12(13)14-3/h8-9,11H,4-7H2,1-3H3
• InChI Key: GEJLKHNMTTXKEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1CCC(=CC(=O)OC)CC1

Description

(4-Isopropoxy-cyclohexylidene)-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethylphosphonoacetate (700 mg, 3.87 mmol) was solved in 10 ml of THF and added into a cold (0-5° C.) mixture of sodium hydride (169 mg, 3.87 mmol, 55%) in 10 ml THF. After 1 hour stirring at 0-5° C. 4-isopropoxy-cyclohexanone (550 mg, 3.5 mmol) in 5 ml THF was added drop wise. The reaction mixture was quenched after 1 hour at room temperature with saturated NaHCO3-solution and extracted two times with ethyl acetate. The organic extracts were washed with brine, dried with sodium sulfate, filtered and evaporated. The crude product was purified with column chromatography on silica gel using heptane:ethyl acetate 90:10->20:80. The product fractions were concentrated to give 550 mg (74% yield) of a colorless liquid. MS (m/e): 213.3 (M+H+).